Cas no 307512-27-2 (Thieno[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-5-(4-methoxyphenyl)-3-(2-propen-1-yl)-2-thioxo-)

Thieno[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-5-(4-methoxyphenyl)-3-(2-propen-1-yl)-2-thioxo- structure
307512-27-2 structure
Product Name:Thieno[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-5-(4-methoxyphenyl)-3-(2-propen-1-yl)-2-thioxo-
CAS No:307512-27-2
MF:C16H14N2O2S2
MW:330.424561023712
CID:304516
PubChem ID:727644
Update Time:2025-04-19

Thieno[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-5-(4-methoxyphenyl)-3-(2-propen-1-yl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-5-(4-methoxyphenyl)-3-(2-propen-1-yl)-2-thioxo-
    • 3-ALLYL-5-(4-METHOXYPHENYL)-2-SULFANYLTHIENO[2,3-D]PYRIMIDIN-4(3H)-ONE
    • THIENO[2,3-D]PYRIMIDIN-4(3H)-ONE,2-MERCAPTO-5-(4-METHOXYPHENYL)-3-(2-PROPENYL)
    • AKOS001056428
    • Oprea1_656804
    • SR-01000443774-1
    • 3-ALLYL-5-(4-METHOXYPHENYL)-2-THIOXO-2,3-DIHYDROTHIENO(2,3-D)PYRIMIDIN-4(1H)-ONE
    • ChemDiv1_004606
    • 3-Allyl-2-mercapto-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one
    • Z56883694
    • 5-(4-METHOXYPHENYL)-3-(PROP-2-EN-1-YL)-2-SULFANYLIDENE-1H,2H,3H,4H-THIENO[2,3-D]PYRIMIDIN-4-ONE
    • 5-(4-methoxyphenyl)-3-prop-2-enyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
    • 5-(4-methoxyphenyl)-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
    • AKOS000805684
    • 307512-27-2
    • HMS600B08
    • SR-01000443774
    • Inchi: 1S/C16H14N2O2S2/c1-3-8-18-15(19)13-12(9-22-14(13)17-16(18)21)10-4-6-11(20-2)7-5-10/h3-7,9H,1,8H2,2H3,(H,17,21)
    • InChI Key: UHWZIWBLIDSJDF-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(=CC=2)OC)C2C(N(CC=C)C(NC1=2)=S)=O

Computed Properties

  • Exact Mass: 330.05000
  • Monoisotopic Mass: 330.04967004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.343
  • Boiling Point: 519.4°Cat760mmHg
  • Flash Point: 268°C
  • Refractive Index: 1.702
  • PSA: 111.16000
  • LogP: 3.60830
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.